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Abstract

Propoxycyclohexane is a cycloaliphatic ether with potential applications as a solvent and
intermediate in organic synthesis. A thorough understanding of its physical properties is crucial
for its effective use in research and development, particularly within the pharmaceutical and
chemical industries. This technical guide provides a comprehensive overview of the known
physical characteristics of propoxycyclohexane. Due to a scarcity of experimentally
determined data in peer-reviewed literature, this guide presents computed properties sourced
from robust chemical databases. Furthermore, it details the standard experimental protocols for
the determination of key physical properties, offering a framework for empirical validation.

Core Physical Properties of Propoxycyclohexane

While experimentally derived data for propoxycyclohexane are not widely available,
computational models provide reliable estimates for its fundamental physical properties. The
following table summarizes these computed values.
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Property Value Source
Molecular Formula CoH180 PubChem
Molecular Weight 142.24 g/mol PubChem[1]
XLogP3 2.8 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Exact Mass 142.135765193 Da PubChem[1]
Topological Polar Surface Area 9.2 A2 PubChem[1]
Heavy Atom Count 10 PubChem[1]

General Physical Characteristics of Ethers

Propoxycyclohexane belongs to the ether class of organic compounds. The physical
properties of ethers are dictated by the C-O-C linkage. Ethers are generally colorless, volatile
liquids with characteristic odors.[2] Due to the electronegativity difference between oxygen and
carbon, ethers possess a net dipole moment, rendering them weakly polar.[2][3][4][5]

Unlike alcohols, ethers cannot act as hydrogen bond donors, which results in significantly lower
boiling points compared to alcohols of similar molecular weight.[3][4] However, the oxygen
atom can act as a hydrogen bond acceptor, allowing for some solubility in protic solvents like
water, particularly for ethers with fewer than five carbon atoms.[2][4] The solubility of ethers in
water decreases as the size of the hydrophobic alkyl groups increases.[2][4] Ethers are readily
soluble in a wide range of organic solvents.[4]

Experimental Protocols for Physical Property
Determination

To facilitate the empirical validation of the computed properties of propoxycyclohexane, the
following standard experimental methodologies are described.
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Boiling Point Determination

The boiling point is a critical physical constant for liquid compounds. Two common methods for
its determination are distillation and the micro-boiling point (Thiele tube) method.

« Distillation Method: This technique is suitable when a sufficient quantity of the liquid (typically
>5 mL) is available and also serves as a method of purification.[6][7] The liquid is heated in a
distillation apparatus, and the temperature at which the vapor phase is in equilibrium with the
liquid phase is recorded as the boiling point.[6]

e Micro-Boiling Point Method (Thiele Tube): This method is ideal for small sample volumes. A
small amount of the liquid is placed in a fusion tube, and an inverted capillary tube is added.
The assembly is attached to a thermometer and heated in a Thiele tube containing mineral
oil. The boiling point is the temperature at which a rapid stream of bubbles emerges from the
capillary, and upon cooling, the liquid is drawn back into the capillary.[7]

Melting Point Determination

Should propoxycyclohexane be a solid at room temperature or for the determination of its
freezing point, the melting point can be determined using a capillary method.

o Capillary Method: A small, powdered sample of the solid is packed into a capillary tube. The
tube is then heated in a melting point apparatus or a Thiele tube. The temperature range
from the first appearance of liquid to the complete liquefaction of the solid is recorded as the
melting point range.[8][9][10] For pure compounds, this range is typically narrow.[8][10]

Density Determination

The density of a liquid can be determined using several methods, including the use of a
pycnometer or by direct mass and volume measurements.

o Pycnometer Method: A pycnometer is a flask with a precisely known volume. The
pycnometer is weighed empty, then filled with the liquid and weighed again. The density is
calculated by dividing the mass of the liquid by the volume of the pycnometer.[11]

¢ Mass and Volume Measurement: A known volume of the liquid is accurately measured using
a graduated cylinder or pipette and its mass is determined using an analytical balance. The
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density is then calculated as mass divided by volume.[12][13][14]

Refractive Index Determination

The refractive index is a measure of how light propagates through a substance and is a
valuable physical constant for identification.

e Abbe Refractometer: The most common instrument for measuring the refractive index of a
liquid is the Abbe refractometer. A few drops of the liquid are placed on the prism, and the
instrument is adjusted to bring a dividing line between light and dark fields into view. The
refractive index is then read directly from a calibrated scale.

Solubility Determination

The solubility of propoxycyclohexane in various solvents can be determined qualitatively and
quantitatively.

¢ Qualitative Method: A small amount of propoxycyclohexane (e.g., 50 mg) is added to a test
tube containing a small volume (e.g., 1 mL) of the solvent. The mixture is agitated, and the
solubility is observed. Miscibility is determined by the formation of a single liquid phase.[3]

e Quantitative Method (Isothermal Equilibrium Method): An excess amount of
propoxycyclohexane is added to a known volume of the solvent in a sealed container at a
constant temperature. The mixture is agitated until equilibrium is reached. The concentration
of propoxycyclohexane in the saturated solution is then determined by a suitable analytical
technique, such as gas chromatography.

Synthesis Protocol: Williamson Ether Synthesis

A common and effective method for the synthesis of unsymmetrical ethers like
propoxycyclohexane is the Williamson ether synthesis. This reaction proceeds via an S(_N)2
mechanism.[15][16][17][18]

Reaction: Cyclohexanol is deprotonated by a strong base, such as sodium hydride, to form the
cyclohexoxide anion. This alkoxide then acts as a nucleophile and attacks an n-propyl halide
(e.g., 1-bromopropane), displacing the halide and forming propoxycyclohexane.

General Procedure:
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« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, sodium
hydride is suspended in a dry, aprotic solvent like tetrahydrofuran (THF).

e Cyclohexanol, dissolved in dry THF, is added dropwise to the suspension at 0 °C.

e The reaction mixture is allowed to warm to room temperature and stirred until the evolution
of hydrogen gas ceases.

« 1-Bromopropane is then added, and the mixture is heated to reflux until the reaction is
complete (monitored by TLC or GC).

 After cooling, the reaction is quenched by the slow addition of water.

e The product is extracted with an organic solvent (e.g., diethyl ether), and the organic layer is
washed with brine, dried over an anhydrous salt (e.g., MgSOa), filtered, and the solvent is
removed under reduced pressure.

The crude product can be purified by distillation.

Logical Workflow Diagram

The following diagram illustrates a general workflow for the experimental determination of the
physical properties of a liquid organic compound like propoxycyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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